Cas no 1806396-58-6 (2-(3-Chloropropanoyl)-5-ethoxymandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-5-ethoxymandelic acid
• CAS No: 1806396-58-6
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4941109
• Update Time: 2025-06-12

2-(3-Chloropropanoyl)-5-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-5-ethoxymandelic acid

• Inchi： 1S/C13H15ClO5/c1-2-19-8-3-4-9(11(15)5-6-14)10(7-8)12(16)13(17)18/h3-4,7,12,16H,2,5-6H2,1H3,(H,17,18)
• InChI Key： HNRIJTQNAFWGDI-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C(C(=O)O)O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Chloropropanoyl)-5-ethoxymandelic acid

Recent Advances in the Study of 2-(3-Chloropropanoyl)-5-ethoxymandelic Acid (CAS: 1806396-58-6)

2-(3-Chloropropanoyl)-5-ethoxymandelic acid (CAS: 1806396-58-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, including its chemical properties, synthetic pathways, and biological activities.

The compound has been identified as a promising candidate for the development of novel therapeutic agents due to its unique structural features. The presence of both a chloropropanoyl group and an ethoxymandelic acid moiety allows for versatile chemical modifications, making it a valuable building block in medicinal chemistry. Recent research has explored its role in the synthesis of enzyme inhibitors and receptor modulators, with particular emphasis on its potential in targeting inflammatory and metabolic disorders.

One of the key advancements in the study of 2-(3-Chloropropanoyl)-5-ethoxymandelic acid is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that minimizes the use of hazardous reagents and reduces environmental impact. This method employs a multi-step process involving the protection of the hydroxyl group, followed by acylation and deprotection, resulting in a purity of over 98%. Such improvements in synthesis are critical for the compound's potential industrial application.

In addition to its synthetic utility, the biological activity of 2-(3-Chloropropanoyl)-5-ethoxymandelic acid has been a focus of recent investigations. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 1.2 µM. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs.

Further research has explored the pharmacokinetic properties of 2-(3-Chloropropanoyl)-5-ethoxymandelic acid. A recent pharmacokinetic study conducted in rodent models revealed favorable absorption and distribution profiles, with a half-life of approximately 4 hours and good oral bioavailability. These properties, combined with its low toxicity profile, make it a promising candidate for further preclinical development. However, additional studies are needed to assess its metabolic stability and potential drug-drug interactions.

Despite these promising findings, challenges remain in the development of 2-(3-Chloropropanoyl)-5-ethoxymandelic acid as a therapeutic agent. One of the primary concerns is its potential off-target effects, which could limit its clinical utility. Recent efforts have focused on structural modifications to enhance selectivity and reduce side effects. For example, a study published in European Journal of Medicinal Chemistry investigated the introduction of various substituents to the mandelic acid moiety, resulting in derivatives with improved target specificity.

In conclusion, 2-(3-Chloropropanoyl)-5-ethoxymandelic acid (CAS: 1806396-58-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties highlight its potential as a key intermediate and therapeutic agent. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its application in drug development.